Cas no 100528-38-9 (1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]-)

• Product Name: 1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]-
• CAS No: 100528-38-9
• MF: C₁₃H₂₆N₂S₂
• MW: 274.48894071579
• CID: 151598
• PubChem ID: 3063351
• Update Time: 2025-04-19

1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N-butyl-N-[2-[(4,5-dihydro-2-thiazolyl)thio]ethyl]-
• N-butyl-N-[2-(4,5-dihydro-1,3-thiazol-2-ylsulfanyl)ethyl]butan-1-amine
• 100528-38-9
• 2-Thiazoline, 2-((2-(dibutylamino)ethyl)thio)-
• 2-((2-(Dibutylamino)ethyl)thio)-2-thiazoline
• DTXSID10143371
• 2-(Dibutylaminoethylmercapto)-2-thiazoline

• Inchi： 1S/C13H26N2S2/c1-3-5-8-15(9-6-4-2)10-12-17-13-14-7-11-16-13/h3-12H2,1-2H3
• InChI Key： PNHKBVFFCCPDBF-UHFFFAOYSA-N
• SMILES： S(C1=NCCS1)CCN(CCCC)CCCC

Computed Properties

• Exact Mass: 274.15398
• Monoisotopic Mass: 274.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 66.2Ų

Experimental Properties

• Density: 1.07
• Boiling Point: 370.5°Cat760mmHg
• Flash Point: 177.9°C
• Refractive Index: 1.554
• PSA: 15.6
• LogP: 3.16020